Cas no 1181468-92-7 (N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide)

• Product Name: N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide
• CAS No: 1181468-92-7
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 5450461
• PubChem ID: 45807875
• Update Time: 2025-08-05

N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-N-ethyl-2-phenylethenesulfonamide
• (E)-N-cyclopropyl-N-ethyl-2-phenylethenesulfonamide
• 1181468-92-7
• N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide
• Z2865982908
• EN300-26574969

• Inchi： 1S/C13H17NO2S/c1-2-14(13-8-9-13)17(15,16)11-10-12-6-4-3-5-7-12/h3-7,10-11,13H,2,8-9H2,1H3/b11-10+
• InChI Key： QKUSSLTWOQRPDB-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 386.7±35.0 °C(Predicted)
• pka: -4.77±0.70(Predicted)

Additional information on N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide (CAS 1181468-92-7)

N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide (CAS 1181468-92-7) is a specialized sulfonamide derivative with a unique molecular structure that combines a cyclopropyl ring, an ethyl group, and a phenylethene moiety. This compound has garnered significant attention in pharmaceutical research and organic synthesis due to its potential applications in drug discovery and material science. The presence of both sulfonamide and alkene functional groups makes it a versatile intermediate for designing novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing enzyme inhibitors and therapeutic agents. Researchers are particularly interested in N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide due to its structural similarity to known pharmacophores. Its CAS number 1181468-92-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical studies.

The compound's cyclopropyl ring is a key feature, as this three-membered carbon ring is known to enhance metabolic stability and bioavailability in drug candidates. Combined with the ethyl substituent, it offers a balance between lipophilicity and solubility, which is critical for drug formulation. Meanwhile, the phenylethene group introduces π-electron density, enabling interactions with aromatic residues in target proteins.

From a synthetic perspective, N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide is often explored for its reactivity in cross-coupling reactions and catalyzed transformations. Its sulfonamide group can participate in hydrogen bonding, making it valuable for designing molecular probes or ligands. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are investigating sustainable methods to synthesize N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide, such as catalyst-free or solvent-free approaches, to reduce waste and energy consumption. This aligns with the broader push for eco-friendly chemical processes in the industry.

In summary, N-cyclopropyl-N-ethyl-2-phenylethene-1-sulfonamide (CAS 1181468-92-7) represents a promising scaffold in drug development and material science. Its multifaceted chemical properties and compatibility with modern synthetic methodologies make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative therapeutics and functional materials.